Cas no 160469-44-3 (Benzenamine, N,N-dibutyl-4-ethenyl-)

• Product Name: Benzenamine, N,N-dibutyl-4-ethenyl-
• CAS No: 160469-44-3
• MF: C₁₆H₂₅N
• MW: 231.376404523849
• CID: 2084467
• PubChem ID: 15763454
• Update Time: 2025-06-07

Benzenamine, N,N-dibutyl-4-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-dibutyl-4-ethenyl-
• N,N-dibutyl-4-ethenylaniline
• EN300-6738006
• KGA46944
• 160469-44-3
• N,N-dibutyl-4-aminostyrene
• 834-607-4
• KAVBRFJCUBOPFC-UHFFFAOYSA-N
• G46715
• DTXCID60528851
• SCHEMBL609812
• DTXSID30578080

• Inchi： 1S/C16H25N/c1-4-7-13-17(14-8-5-2)16-11-9-15(6-3)10-12-16/h6,9-12H,3-5,7-8,13-14H2,1-2H3
• InChI Key： KAVBRFJCUBOPFC-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C=C)=CC=1)(CCCC)CCCC

Computed Properties

• Exact Mass: 231.198699802Da
• Monoisotopic Mass: 231.198699802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 3.2Ų

Additional information on Benzenamine, N,N-dibutyl-4-ethenyl-

Benzenamine, N,N-dibutyl-4-ethenyl- (CAS No. 160469-44-3): A Comprehensive Overview in Modern Chemical Biology

Benzenamine, N,N-dibutyl-4-ethenyl-, identified by the Chemical Abstracts Service Number (CAS No.) 160469-44-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of aryl amines, characterized by the presence of an amine functional group (-NH₂) attached to an aromatic ring. Specifically, the structure of Benzenamine, N,N-dibutyl-4-ethenyl- features a benzene ring substituted with a butyl group at the N position and an ethenyl (vinyl) group at the 4-position. Such a configuration imparts distinct reactivity and potential biological activity, making it a subject of interest for researchers exploring novel pharmacological agents and biochemical probes.

The synthesis of Benzenamine, N,N-dibutyl-4-ethenyl- involves multi-step organic transformations, typically starting from commercially available precursors such as aniline derivatives. The introduction of the butyl groups at the nitrogen position enhances the compound's solubility in organic solvents while maintaining its interaction with biological targets. The ethenyl substituent at the 4-position introduces unsaturation, which can be exploited for further functionalization or cross-coupling reactions, enabling the development of more complex derivatives.

In recent years, there has been growing interest in aryl amine derivatives as potential therapeutic agents due to their ability to modulate various biological pathways. The structural features of Benzenamine, N,N-dibutyl-4-ethenyl- make it a promising candidate for investigating its interactions with enzymes and receptors. For instance, studies have suggested that such compounds may exhibit inhibitory effects on certain enzymes involved in inflammation and oxidative stress, which are key factors in various chronic diseases.

One of the most compelling aspects of Benzenamine, N,N-dibutyl-4-ethenyl- is its potential application in drug discovery. The presence of both electron-donating and electron-withdrawing groups on the benzene ring allows for fine-tuning of its electronic properties, which can influence its binding affinity to biological targets. This flexibility has led researchers to explore its use as a scaffold for designing novel molecules with improved pharmacokinetic profiles.

The ethenyl group in Benzenamine, N,N-dibutyl-4-ethenyl- also opens up possibilities for post-synthetic modifications. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups at various positions of the aromatic ring or to extend the molecular framework. These modifications can enhance the compound's biological activity or improve its pharmacological properties, making it a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have further accelerated the exploration of Benzenamine, N,N-dibutyl-4-ethenyl-. Molecular modeling studies have provided insights into its binding mode with potential targets, helping researchers predict and optimize its biological activity. These computational approaches are particularly valuable in identifying lead compounds for further development and reducing the time and cost associated with traditional high-throughput screening methods.

The chemical biology community has also been interested in studying the metabolic pathways involving Benzenamine, N,N-dibutyl-4-ethenyl-. Understanding how this compound is processed within living systems can provide valuable information for designing safer and more effective drugs. Metabolic studies have revealed that it undergoes biotransformation via Phase I and Phase II enzymatic reactions, which can influence its bioavailability and toxicity profile.

In conclusion, Benzenamine, N,N-dibutyl-4-ethenyl- (CAS No. 160469-44-3) represents a fascinating compound with significant potential in chemical biology and drug discovery. Its unique structural features and reactivity make it a valuable tool for researchers exploring new therapeutic agents. As our understanding of its biological activity and synthetic possibilities continues to grow, this compound is poised to play an important role in future advancements in medicinal chemistry.